Cas no 1807096-94-1 (2-Aminomethyl-3-fluoro-6-iodopyridine)
2-Aminomethyl-3-fluoro-6-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminomethyl-3-fluoro-6-iodopyridine
-
- Inchi: 1S/C6H6FIN2/c7-4-1-2-6(8)10-5(4)3-9/h1-2H,3,9H2
- InChI Key: CQJTVEIHKABYGF-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C(CN)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- XLogP3: 0.5
- Topological Polar Surface Area: 38.9
2-Aminomethyl-3-fluoro-6-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015174-250mg |
2-Aminomethyl-3-fluoro-6-iodopyridine |
1807096-94-1 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029015174-1g |
2-Aminomethyl-3-fluoro-6-iodopyridine |
1807096-94-1 | 95% | 1g |
$3,126.60 | 2022-03-31 |
2-Aminomethyl-3-fluoro-6-iodopyridine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-Aminomethyl-3-fluoro-6-iodopyridine
Recent Advances in the Study of 2-Aminomethyl-3-fluoro-6-iodopyridine (CAS: 1807096-94-1)
The compound 2-Aminomethyl-3-fluoro-6-iodopyridine (CAS: 1807096-94-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its aminomethyl, fluoro, and iodo substituents, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of targeted therapies for neurological disorders and cancer.
One of the key areas of research involving 2-Aminomethyl-3-fluoro-6-iodopyridine is its role as a precursor in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of this compound into a series of PET tracers designed to target amyloid plaques in Alzheimer's disease. The researchers highlighted the compound's favorable pharmacokinetic properties, including its ability to cross the blood-brain barrier and its selective binding to amyloid-beta aggregates.
In addition to its applications in neuroimaging, 2-Aminomethyl-3-fluoro-6-iodopyridine has shown promise in oncology research. A recent preclinical study investigated its derivatives as potential inhibitors of protein kinases involved in tumor growth and metastasis. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that fluorinated pyridine derivatives exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents.
The synthetic accessibility of 2-Aminomethyl-3-fluoro-6-iodopyridine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis of this compound, addressing previous challenges related to yield and purity. The new methodology employs a palladium-catalyzed cross-coupling reaction, which offers higher efficiency and reduced environmental impact compared to traditional synthetic routes. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.
Looking ahead, researchers are exploring the potential of 2-Aminomethyl-3-fluoro-6-iodopyridine in other therapeutic areas, including infectious diseases and inflammation. Its modular structure allows for diverse chemical modifications, making it a valuable tool for medicinal chemists. As the understanding of its biological activities deepens, this compound is poised to play an increasingly important role in drug discovery and development.
1807096-94-1 (2-Aminomethyl-3-fluoro-6-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)